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Compound of Interest

Compound Name: dCeMM4

Cat. No.: B10854763 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals engaged in the handling of dCeMM4. The following procedures for

personal protective equipment (PPE), operational handling, and disposal are designed to

ensure a safe laboratory environment.

Hazard Identification and Physicochemical Data
dCeMM4 is a molecular glue degrader that induces the ubiquitination and degradation of cyclin

K by facilitating an interaction between CDK12-cyclin K and a CRL4B ligase complex.[1][2][3] It

is supplied as a solid powder.[2] While a specific Safety Data Sheet (SDS) for dCeMM4 is not

publicly available, its nature as a potent, biologically active small molecule necessitates

stringent handling protocols to minimize exposure risks.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₁₄H₁₅N₃O₃S₂ [2]

Molecular Weight 337.41 g/mol

Appearance Solid Powder

Purity >98% (HPLC)

CAS Number 1281683-44-0

Solubility 10 mM in DMSO

Storage (Solid)
-20°C for 12 Months; 4°C for 6

Months

Storage (in Solvent)
-80°C for 6 Months; -20°C for 6

Months

Personal Protective Equipment (PPE)
A thorough risk assessment is paramount before handling dCeMM4. The following table

outlines the recommended PPE for handling this compound in a laboratory setting.

Recommended Personal Protective Equipment (PPE)
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Task Recommended PPE Rationale

Handling Powder (Weighing,

Aliquoting)

Gloves: Double-gloving with

chemotherapy-rated nitrile

gloves is recommended.

Gown/Lab Coat: Disposable,

solid-front protective gown.

Eye Protection: Safety glasses

with side shields or chemical

splash goggles. Respiratory

Protection: A NIOSH-approved

respirator (e.g., N95) is

advised. All handling of the

powder should occur within a

certified chemical fume hood

or a Class II Biosafety Cabinet.

To prevent skin contact,

inhalation of fine particles, and

eye exposure. Potent

compounds in powdered form

pose a significant inhalation

risk.

Handling Solutions

Gloves: Two pairs of

chemotherapy-rated nitrile

gloves. Gown/Lab Coat:

Disposable, fluid-resistant

gown. Eye Protection:

Chemical splash goggles.

Face Protection: A face shield

should be used if there is a risk

of splashing.

To protect against accidental

splashes and skin contact with

the dissolved compound.

Operational Plan: Safe Handling and Disposal
Adherence to the following step-by-step procedures is crucial for minimizing exposure and

ensuring a safe working environment.

Engineering Controls:

All work involving dCeMM4, particularly the handling of its powdered form, must be

conducted in a well-ventilated area, preferably within a certified chemical fume hood or a

Class II Biosafety Cabinet.
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An eyewash station and an emergency safety shower must be readily accessible in the

immediate work area.

Safe Handling Procedures:

Preparation: Before beginning any work, ensure that all necessary PPE is correctly donned.

Thoroughly inspect gloves for any signs of tears or punctures.

Weighing and Reconstitution:

When weighing the powdered dCeMM4, utilize a containment balance or perform the task

within a chemical fume hood to control dust.

To reconstitute, carefully and slowly add the desired solvent to the vial to prevent

splashing.

During Use:

Avoid all direct contact with skin, eyes, and clothing.

Eating, drinking, and smoking are strictly prohibited in the area where dCeMM4 is being

handled.

Use dedicated laboratory equipment (e.g., spatulas, glassware) for handling this

compound.

After Use:

Thoroughly decontaminate all work surfaces and equipment after each use.

Remove PPE in a manner that prevents self-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan:

Waste Characterization: All unused dCeMM4 and any materials (e.g., pipette tips, vials,

gloves, gowns) that have come into direct contact with the compound should be treated as
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hazardous chemical waste.

Containment: Collect all contaminated waste in clearly labeled, sealed containers

appropriate for hazardous materials.

Disposal: Dispose of all hazardous waste in accordance with local, state, and federal

regulations. Consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Experimental Workflow and Safety Protocol
The following diagram illustrates the procedural flow for the safe handling of dCeMM4, from

initial preparation to final disposal.
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Caption: Workflow for Safe Handling of dCeMM4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10854763?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of dCeMM4
dCeMM4 functions as a molecular glue, inducing the degradation of Cyclin K. The diagram

below illustrates this mechanism of action.
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Caption: Mechanism of Action of dCeMM4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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